Cas no 2229370-16-3 (5-bromo-2-chloro-4-(hydrazinylmethyl)pyridine)

• Product Name: 5-bromo-2-chloro-4-(hydrazinylmethyl)pyridine
• CAS No: 2229370-16-3
• MF: C₆H₇BrClN₃
• MW: 236.496878862381
• CID: 6233645
• PubChem ID: 165645900
• Update Time: 2025-11-07

5-bromo-2-chloro-4-(hydrazinylmethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-4-(hydrazinylmethyl)pyridine
• 2229370-16-3
• EN300-1908557

• Inchi： 1S/C6H7BrClN3/c7-5-3-10-6(8)1-4(5)2-11-9/h1,3,11H,2,9H2
• InChI Key： MLEWUZRJALMLSI-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1CNN)Cl

Computed Properties

• Exact Mass: 234.95119g/mol
• Monoisotopic Mass: 234.95119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.9Ų

Additional information on 5-bromo-2-chloro-4-(hydrazinylmethyl)pyridine

5-Bromo-2-Chloro-4-(Hydrazinylmethyl)Pyridine: A Comprehensive Overview

The compound 5-bromo-2-chloro-4-(hydrazinylmethyl)pyridine, identified by the CAS number 2229370-16-3, is a significant molecule in the field of organic chemistry, particularly within the realm of pyridine derivatives. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains, including pharmacology, material science, and catalysis.

Pyridine derivatives have long been recognized for their versatility in chemical synthesis and their ability to participate in a wide range of reactions. The presence of substituents such as bromine and chlorine atoms at specific positions on the pyridine ring introduces electronic effects that can significantly influence the compound's reactivity and stability. In this case, the substitution pattern—bromo at position 5, chloro at position 2, and a hydrazinylmethyl group at position 4—creates a molecule with distinct chemical properties.

The hydrazinylmethyl group attached to the pyridine ring introduces additional functional complexity to the molecule. Hydrazines are known for their ability to act as reducing agents and for their role in forming various heterocyclic compounds. This group can facilitate reactions such as nucleophilic substitutions, reductions, and potentially even catalytic processes under appropriate conditions.

Recent studies have explored the potential of bromopyridine derivatives in drug design, particularly in the development of antiviral and anticancer agents. The unique electronic environment created by the combination of halogens (bromine and chlorine) and nitrogen-containing groups like hydrazines has shown promise in modulating biological activities. For instance, research has demonstrated that such compounds can exhibit selective cytotoxicity against cancer cells while sparing normal cells, making them promising candidates for further preclinical evaluation.

In addition to its pharmacological applications, 5-bromo-2-chloro-4-(hydrazinylmethyl)pyridine has also been investigated for its role in material science. The compound's ability to coordinate with metal ions has led to its exploration as a ligand in metalloorganic frameworks (MOFs) and coordination polymers. These materials hold potential applications in gas storage, catalysis, and sensing technologies.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common methods include nucleophilic aromatic substitution reactions or coupling reactions involving appropriate precursors. Researchers have also explored green chemistry approaches to synthesize this compound, aiming to minimize environmental impact while maintaining efficiency.

From an environmental perspective, understanding the fate and behavior of hydrazine-containing pyridine derivatives is crucial for assessing their safety and sustainability. Studies have been conducted to evaluate their biodegradation pathways under various environmental conditions, with findings suggesting that these compounds can undergo microbial degradation under aerobic conditions.

In conclusion, 5-bromo-2-chloro-4-(hydrazinylmethyl)pyridine represents a valuable molecule with diverse applications across multiple scientific disciplines. Its unique structure offers opportunities for further research into its chemical reactivity, biological activity, and material properties. As advancements in synthetic methodologies and analytical techniques continue to evolve, this compound is likely to play an increasingly important role in both academic research and industrial applications.